![molecular formula C20H22N2O4S B3505662 N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide](/img/structure/B3505662.png)
N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide
Overview
Description
N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide, also known as NAPSBA, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. This compound is a sulfonamide derivative and has a molecular weight of 396.5 g/mol.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide is not well understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In animal studies, it has been reported to reduce inflammation and pain. It has also been shown to inhibit the growth of certain tumor cells and viruses. In plants, this compound has been reported to inhibit the growth of weeds and pests.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide in lab experiments is its relatively low cost and ease of synthesis. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide. One area of interest is its potential use as a drug for the treatment of inflammation and pain. Another area of interest is its potential use as a herbicide and insecticide in agriculture. Further studies are also needed to elucidate its mechanism of action and to explore its potential applications in other scientific fields such as environmental science.
Scientific Research Applications
N-(3-acetylphenyl)-4-(1-piperidinylsulfonyl)benzamide has been extensively studied for its potential applications in various scientific fields. In the field of medicine, this compound has been shown to exhibit anti-inflammatory and analgesic properties. It has also been reported to have potential antitumor and antiviral activities. In the field of agriculture, this compound has been studied for its potential use as a herbicide and insecticide. It has also been shown to have potential as a growth regulator for plants. In the field of environmental science, this compound has been studied for its potential use as a water treatment agent.
Properties
IUPAC Name |
N-(3-acetylphenyl)-4-piperidin-1-ylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4S/c1-15(23)17-6-5-7-18(14-17)21-20(24)16-8-10-19(11-9-16)27(25,26)22-12-3-2-4-13-22/h5-11,14H,2-4,12-13H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTYYOZBAPFDPQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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